1-(8-Hydroxy-4-methoxynaphthalen-1-yl)ethanone

• CAS No.: 64725-91-3
• Molecular Formula: C13H12O3
• Molecular Weight: 216.23 g/mol
• IUPAC Name: 1-(8-hydroxy-4-methoxynaphthalen-1-yl)ethanone
• InChI: InChI=1S/C13H12O3/c1-8(14)9-6-7-12(16-2)10-4-3-5-11(15)13(9)10/h3-7,15H,1-2H3
• InChI Key: HEGADLSVWOYXFY-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=C2C(=C(C=C1)OC)C=CC=C2O

Description

1-(8-Hydroxy-4-methoxynaphthalen-1-yl)ethanone is a chemical compound with a unique structure that includes a naphthalene ring substituted with hydroxy and methoxy groups.

Preparation Methods

The synthesis of 1-(8-Hydroxy-4-methoxynaphthalen-1-yl)ethanone typically involves the following steps:

Starting Materials: The synthesis begins with naphthalene derivatives that are functionalized with hydroxy and methoxy groups.

Reaction Conditions: The reaction conditions often include the use of catalysts and specific solvents to facilitate the formation of the desired product.

Industrial Production: Industrial production methods may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity.

Chemical Reactions Analysis

1-(8-Hydroxy-4-methoxynaphthalen-1-yl)ethanone undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form quinones or other oxidized derivatives.

Reduction: Reduction reactions can convert the ketone group to an alcohol.

Substitution: The hydroxy and methoxy groups can undergo substitution reactions with various reagents.

Common Reagents and Conditions: Typical reagents include oxidizing agents like potassium permanganate and reducing agents like sodium borohydride.

Scientific Research Applications

1-(8-Hydroxy-4-methoxynaphthalen-1-yl)ethanone has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis and as a precursor for more complex molecules.

Biology: This compound is studied for its potential biological activities, including antimicrobial and antioxidant properties.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as in the treatment of certain diseases.

Industry: It is used in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 1-(8-Hydroxy-4-methoxynaphthalen-1-yl)ethanone involves its interaction with specific molecular targets:

Molecular Targets: The compound may interact with enzymes, receptors, or other proteins in biological systems.

Pathways Involved: It can modulate various biochemical pathways, leading to its observed effects.

Comparison with Similar Compounds

1-(8-Hydroxy-4-methoxynaphthalen-1-yl)ethanone can be compared with other similar compounds:

Similar Compounds: Compounds like 1-[4-hydroxy-3-(3-methylbut-2-en-1-yl)phenyl]ethan-1-one share structural similarities.

Uniqueness: The presence of both hydroxy and methoxy groups on the naphthalene ring makes it unique, providing distinct chemical and biological properties.